Cas no 909666-37-1 ( )

  structure
  structure
Product Name: 
CAS No:909666-37-1
MF:C19H22F3N3
MW:349.393294811249
CID:874146
PubChem ID:24734012
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-BENZYL-4-([6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]METHYL)-1,4-DIAZEPANE
    • SR-01000385131-1
    • 909666-37-1
    • SR-01000385131
    • 1-Benzyl-4-{[6-(trifluoromethyl)-3-pyridinyl]methyl}-1,4-diazepane
    •  
    • Inchi: 1S/C19H22F3N3/c20-19(21,22)18-8-7-17(13-23-18)15-25-10-4-9-24(11-12-25)14-16-5-2-1-3-6-16/h1-3,5-8,13H,4,9-12,14-15H2
    • InChI Key: SPOOITWAPWSPRX-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)CN1CCCN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

  • Exact Mass: 349.17658220g/mol
  • Monoisotopic Mass: 349.17658220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 19.4Ų
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